Cas no 105310-75-6 (rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide)

rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide structure
105310-75-6 structure
Product Name:rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
CAS No:105310-75-6
MF:C23H24N2O3
MW:376.448266029358
MDL:MFCD11111825
CID:62537
PubChem ID:13718685
Update Time:2024-11-03

rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • (1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide
    • cis-2-((1,3-Dioxoisoindolin-2-yl)methyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide
    • Cyclopropanecarboxamide, 2-[(1,3-dihydro-1,3-dioxo -2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-, (1R,2S)-rel
    • (1R,2)-2-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-cyclopropanecarboxamide
    • (1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]
    • (1SR,2RS)-2-((1,3-dioxoisoindolin-2-yl)methyl)-N,N-diethyl-1-phenylcyclopropane carboxamide
    • cis-(+/-)-2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl cyclopropanecarboxamide
    • Cyclopropanecarboxamide,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-, cis-
    • cis-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
    • (1R,2S)-2-((1,3-dioxoisoindolin-2-yl)methyl)-N,N-diethyl-1-phenylcyclopropane-1-carboxamide
    • cis-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide
    • (1R,2S)-N,N-diethyl-2-[(1,3-dioxoisoindolin-2-yl)methyl]-1-phenylcyclopropanecarboxamide
    • AK163843
    • PubChem14622
    • SCH
    • CS-0152041
    • (1R,2S)-2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropane-1-carboxamide
    • AKOS015896478
    • (1R,2S)-2-[(1,3-DIOXOISOINDOL-2-YL)METHYL]-N,N-DIETHYL-1-PHENYLCYCLOPROPANE-1-CARBOXAMIDE
    • DTXSID201110472
    • 105310-75-6
    • DS-8344
    • rel-(1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxamide
    • C71215
    • (1R,2S)-2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenylcyclopropanecarboxami
    • SCHEMBL9993898
    • cis-2-(1,3-dihydro-1,3-dioxo-2h-isoindol-2-yl)methyl-n,n-diethyl-1-phenylcyclopropanecarboxamide
    • (1R,2S)-2-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-1-phenyl-1-cyclopropane carboxamide
    • rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
    • MDL: MFCD11111825
    • Inchi: 1S/C23H24N2O3/c1-3-24(4-2)22(28)23(16-10-6-5-7-11-16)14-17(23)15-25-20(26)18-12-8-9-13-19(18)21(25)27/h5-13,17H,3-4,14-15H2,1-2H3/t17-,23+/m1/s1
    • InChI Key: JOTWZGIFEGRKFM-HXOBKFHXSA-N
    • SMILES: O=C([C@]1(C2C=CC=CC=2)C[C@@H]1CN1C(C2C=CC=CC=2C1=O)=O)N(CC)CC

Computed Properties

  • Exact Mass: 376.17900
  • Monoisotopic Mass: 376.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.7
  • XLogP3: 3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.254
  • Melting Point: 130-132 ºC
  • Boiling Point: 535.6°C at 760 mmHg
  • Flash Point: 237.521 °C
  • Refractive Index: 1.638
  • PSA: 57.69000
  • LogP: 3.04680
  • Vapor Pressure: No data available

rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Pricemore >>

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rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Production Method

rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Suppliers

Amadis Chemical Company Limited
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(CAS:105310-75-6)rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
Order Number:A801190
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:37
Price ($):378.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:105310-75-6)顺式-2-[(1,3-二氢-1,3-二氧-2H-异吲哚-2-基)甲基-N,N-二乙基-1-苯基环丙烷甲酰胺
Order Number:LE5739203
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com

rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide Related Literature

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Amadis Chemical Company Limited
(CAS:105310-75-6)rel-(1R,2S)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl-N,N-diethyl-1-phenylcyclopropanecarboxamide
A801190
Purity:99%
Quantity:5g
Price ($):378.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:105310-75-6)顺式-2-[(1,3-二氢-1,3-二氧-2H-异吲哚-2-基)甲基-N,N-二乙基-1-苯基环丙烷甲酰胺
LE5739203
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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